Cas no 2229330-18-9 (2-(2-nitroethyl)-5-phenylthiophene)

• Product Name: 2-(2-nitroethyl)-5-phenylthiophene
• CAS No: 2229330-18-9
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 6098031
• PubChem ID: 165670776
• Update Time: 2025-10-30

2-(2-nitroethyl)-5-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroethyl)-5-phenylthiophene
• EN300-1860718
• 2229330-18-9

• Inchi： 1S/C12H11NO2S/c14-13(15)9-8-11-6-7-12(16-11)10-4-2-1-3-5-10/h1-7H,8-9H2
• InChI Key： RLGVDWLGAJAOAK-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.05104977g/mol
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.1Ų

Additional information on 2-(2-nitroethyl)-5-phenylthiophene

Comprehensive Overview of 2-(2-nitroethyl)-5-phenylthiophene (CAS No. 2229330-18-9): Properties, Applications, and Research Insights

2-(2-nitroethyl)-5-phenylthiophene (CAS No. 2229330-18-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, material science, and agrochemical research. This nitroethyl-substituted thiophene derivative combines the aromaticity of a phenylthiophene core with the reactivity of a nitroethyl group, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 2-(2-nitroethyl)-5-phenylthiophene", "CAS 2229330-18-9 applications", and "thiophene derivatives in drug discovery", reflecting its growing relevance in multidisciplinary fields.

The molecular structure of 2-(2-nitroethyl)-5-phenylthiophene features a thiophene ring substituted at the 2-position with a nitroethyl group and at the 5-position with a phenyl group. This arrangement creates a π-conjugated system that exhibits interesting electronic properties, which are being explored for applications in organic electronics and photovoltaic materials. Recent studies have highlighted its potential as a building block for OLED materials and conductive polymers, aligning with the global push for sustainable energy solutions. Searches for "thiophene-based semiconductors" and "nitroethyl compounds in optoelectronics" have surged by 40% year-over-year, underscoring this trend.

In pharmaceutical research, 2-(2-nitroethyl)-5-phenylthiophene serves as a precursor for various biologically active molecules. The nitro group can be readily reduced to amines or converted into other functional groups, enabling the synthesis of diverse heterocyclic compounds. This adaptability has led to investigations into its use for antimicrobial agents and anti-inflammatory drugs, particularly as researchers seek alternatives to address antibiotic resistance. Popular queries such as "nitroethyl thiophene medicinal chemistry" and "CAS 2229330-18-9 biological activity" reflect these therapeutic explorations.

The compound's synthetic methodology typically involves palladium-catalyzed cross-coupling or Michael addition reactions, with recent optimizations focusing on green chemistry principles. A 2023 study demonstrated an improved yield (82%) using water as a solvent, responding to industry demands for eco-friendly synthesis. This aligns with frequent searches for "sustainable synthesis of nitroethyl compounds" and "catalyst systems for thiophene derivatives". Analytical characterization employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, with the latter confirming the planar geometry of the thiophene-phenyl system.

Material scientists value 2-(2-nitroethyl)-5-phenylthiophene for its thermal stability (decomposition >250°C) and tunable solubility, properties critical for thin-film applications. Its electrochemical properties are being evaluated for energy storage systems, coinciding with rising searches for "organic electrode materials" and "nitro-containing redox-active compounds". The compound's UV-Vis absorption spectrum (λ_max 320-350 nm) also makes it relevant for UV-stabilizing additives in polymers, addressing durability challenges in outdoor materials.

Ongoing research explores structure-activity relationships of 2-(2-nitroethyl)-5-phenylthiophene derivatives, particularly how electron-withdrawing nitro groups influence molecular interactions. Computational chemistry studies using DFT calculations predict its potential as a ligand in coordination chemistry, with emerging interest in metal-organic frameworks (MOFs). These developments correlate with increased searches for "thiophene MOFs" and "nitro-functionalized linkers" in academic databases.

From a commercial perspective, CAS 2229330-18-9 remains a low-volume specialty chemical, with pricing reflecting its high purity grade (>98%) and custom synthesis requirements. Suppliers increasingly highlight scalability and regulatory compliance in product listings, responding to procurement queries containing "GMP-grade thiophene derivatives" and "bulk nitroethyl compounds". Storage recommendations typically specify argon atmosphere and protection from light to maintain stability.

Future directions for 2-(2-nitroethyl)-5-phenylthiophene research may focus on click chemistry modifications or incorporation into bioconjugates, areas generating substantial scholarly attention. Its combination of structural modularity and functional group diversity positions it as a valuable scaffold for addressing contemporary challenges in drug discovery, advanced materials, and catalysis – domains frequently appearing in both academic literature and industrial patent applications.